Cas no 2171802-58-5 (tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2171802-58-5
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5852371
• PubChem ID: 165602979
• Update Time: 2025-05-26

tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 2171802-58-5
• EN300-1646777

• Inchi： 1S/C15H27NO4/c1-13(2,3)20-12(18)16-9-8-14(10-16,11-17)15(19)6-4-5-7-15/h17,19H,4-11H2,1-3H3
• InChI Key： CVDCCKLIZTYALS-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(CO)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2171802-58-5)

Tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate, identified by its CAS number 2171802-58-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, which make it a promising candidate for various biochemical applications. The presence of both hydroxycyclopentyl and hydroxymethyl substituents on the pyrrolidine ring introduces unique reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structural motif of tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is particularly intriguing due to its ability to serve as a versatile building block in medicinal chemistry. The tert-butyl group provides steric hindrance, which can be strategically employed to modulate the binding affinity and selectivity of drug candidates. Meanwhile, the cyclopentane ring enhances metabolic stability, a critical factor in drug design. These features have positioned this compound as a focus of interest in the development of novel therapeutic agents.

In recent years, advancements in synthetic methodologies have enabled more efficient access to derivatives of tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate, facilitating its integration into drug discovery pipelines. For instance, recent studies have highlighted its utility in the synthesis of kinase inhibitors, where the pyrrolidine scaffold is frequently employed due to its ability to mimic natural product cores. The hydroxymethyl and hydroxycyclopentyl functionalities further expand its synthetic potential, allowing for modifications that can fine-tune pharmacokinetic properties.

One notable application of this compound is in the development of protease inhibitors, which are essential in treating a range of diseases, including cancer and viral infections. The pyrrolidine core is known to interact favorably with the active sites of proteases, and modifications such as those introduced by tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate can enhance binding interactions. Recent computational studies have demonstrated that derivatives of this compound exhibit high affinity for certain protease targets, suggesting their potential as lead compounds in drug development.

The pharmaceutical industry has also explored the use of tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate in the synthesis of central nervous system (CNS) drugs. The structural features of this compound contribute to its ability to cross the blood-brain barrier, a critical requirement for many CNS therapeutics. Researchers have leveraged its scaffold to develop novel agents targeting neurodegenerative diseases, where precise molecular interactions are paramount for efficacy.

Moreover, the agrochemical sector has shown interest in derivatives of tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate due to their potential as bioactive molecules. The compound’s structural complexity allows for the design of molecules with specific biological activities, making it useful in developing new pesticides and herbicides. Its stability under environmental conditions further enhances its appeal as an agrochemical intermediate.

The synthesis of tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate involves multi-step organic transformations that highlight modern synthetic strategies. Recent innovations in catalytic methods have streamlined its preparation, reducing both reaction times and byproduct formation. These advancements underscore the importance of continuous improvement in synthetic chemistry for optimizing drug candidates like this one.

In conclusion, tert-butyl 3-(1-hydroxycyclopentyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2171802-58-5) represents a significant advancement in pharmaceutical and agrochemical research. Its unique structural features and functional groups make it a versatile intermediate with broad applications across multiple industries. As synthetic methodologies continue to evolve, the potential uses for this compound are expected to expand, further solidifying its role in modern chemical biology and drug discovery.